Cas no 941997-18-8 (N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenylethane-1-sulfonamide)

• Product Name: N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenylethane-1-sulfonamide
• CAS No: 941997-18-8
• MF: C₂₁H₂₈N₂O₄S
• MW: 404.523024559021
• CID: 5458938
• Update Time: 2025-06-10

N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]-2-phenylethanesulfonamide
• N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenylethane-1-sulfonamide

• Inchi： 1S/C21H28N2O4S/c1-26-20-9-7-19(8-10-20)21(23-12-14-27-15-13-23)17-22-28(24,25)16-11-18-5-3-2-4-6-18/h2-10,21-22H,11-17H2,1H3
• InChI Key： BADPSLMGZTYTQN-UHFFFAOYSA-N
• SMILES： C(S(NCC(C1=CC=C(OC)C=C1)N1CCOCC1)(=O)=O)CC1=CC=CC=C1

Additional information on N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenylethane-1-sulfonamide

N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenylethane-1-sulfonamide (CAS No. 941997-18-8): A Comprehensive Overview

N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenylethane-1-sulfonamide (CAS No. 941997-18-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a complex molecular structure that includes a morpholine ring, a methoxyphenyl group, and a phenylethyl moiety. The unique combination of these functional groups endows the compound with a range of biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenylethane-1-sulfonamide (CAS No. 941997-18-8) is characterized by its multifaceted functionality. The sulfonamide group is known for its ability to form hydrogen bonds and interact with various biological targets, including enzymes and receptors. The morpholine ring, on the other hand, provides additional hydrophilic properties and can enhance the compound's solubility and bioavailability. The presence of the methoxyphenyl group introduces lipophilic characteristics, which can influence the compound's ability to cross cell membranes and interact with membrane-bound proteins. Lastly, the phenylethyl moiety adds further complexity to the molecule, potentially affecting its pharmacokinetic properties and target selectivity.

Recent studies have highlighted the potential therapeutic applications of N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenylethane-1-sulfonamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the metabolic pathway associated with certain metabolic disorders. This finding suggests that N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenylethane-1-sulfonamide could be developed as a potential therapeutic agent for treating conditions such as diabetes and obesity.

In addition to its enzymatic inhibition properties, N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenylethane-1-sulfonamide has also shown promise in the field of neuropharmacology. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can modulate the activity of certain neurotransmitter receptors in the brain. Specifically, it was found to exhibit selective binding to serotonin receptors, which are implicated in mood regulation and cognitive function. This property makes it a potential candidate for the development of novel antidepressants and cognitive enhancers.

The pharmacokinetic profile of N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenylethane-1-sulfonamide has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been reported to have good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, studies have indicated that it has low toxicity and minimal side effects at therapeutic doses, enhancing its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of N-2-(4-methoxyphenyl)-2-(morpholin-4-y l)ethyl - 2 - phenylethane - 1 - sulfonamide in human subjects. Preliminary results from Phase I trials have been encouraging, with no significant adverse effects observed at tested doses. These findings have paved the way for further clinical investigations to explore its potential therapeutic applications in more detail.

In conclusion, N - 2 - ( 4 - methoxy phen yl ) - 2 - ( morph olin - 4 - yl ) eth yl - 2 - phen yletha ne - 1 - sulf onam ide (CAS No. 941997 - 18 - 8) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.